4-(2-Methoxyphenoxy)benzoic acid
Cat. No. B176911
M. Wt: 244.24 g/mol
InChI Key: UYBHUZLSTOFTOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07687491B2
Procedure details
The title compound (1.6 g) was synthesized in a yield of 89% as a yellowish white crystalline solid by conducting the similar reaction to that mentioned in Example 10 (10e) using 4-fluorobenzaldehyde (1.2 g, 10 mmol), 2-methoxyphenol (1.7 g, 14 mmol), potassium carbonate (3.5 g, 25 mmol), 2-methyl-2-butene (3.9 ml, 37 mmol), potassium dihydrogenphosphate (2.5 g, 19 mmol) and sodium hypochlorite (2.0 g, 22 mmol).
[Compound]
Name
Example 10 ( 10e )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium dihydrogenphosphate
Quantity
2.5 g
Type
reactant
Reaction Step Six
Name
Yield
89%
Identifiers
|
REACTION_CXSMILES
|
F[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.[CH3:10][O:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[OH:18].C(=O)([O-])[O-:20].[K+].[K+].CC(=CC)C.P([O-])(O)(O)=O.[K+].Cl[O-].[Na+]>>[CH3:10][O:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[O:18][C:2]1[CH:9]=[CH:8][C:5]([C:6]([OH:20])=[O:7])=[CH:4][CH:3]=1 |f:2.3.4,6.7,8.9|
|
Inputs
Step One
[Compound]
|
Name
|
Example 10 ( 10e )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
1.2 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=CC=C(C=O)C=C1
|
Step Three
|
Name
|
|
|
Quantity
|
1.7 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=C(C=CC=C1)O
|
Step Four
|
Name
|
|
|
Quantity
|
3.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
Step Five
|
Name
|
|
|
Quantity
|
3.9 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)=CC
|
Step Six
|
Name
|
potassium dihydrogenphosphate
|
|
Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(O)(O)[O-].[K+]
|
Step Seven
|
Name
|
|
|
Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl[O-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the similar reaction to
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=C(OC2=CC=C(C(=O)O)C=C2)C=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 65.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
